Cas no 102878-50-2 (3-chloro-4-(4-nitrophenyl)sulfonylphenol)

3-chloro-4-(4-nitrophenyl)sulfonylphenol structure
102878-50-2 structure
Product Name:3-chloro-4-(4-nitrophenyl)sulfonylphenol
CAS No:102878-50-2
MF:C12H8ClNO5S
MW:313.713621139526
CID:1133871
PubChem ID:14547468
Update Time:2025-04-20

3-chloro-4-(4-nitrophenyl)sulfonylphenol Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(4-nitrophenyl)sulfonylphenol
    • AGN-PC-001RNH
    • CTK0G7344
    • 3-chloro-4-(4-nitro-benzenesulfonyl)-phenol
    • 3-Chlor-4-(4-nitro-benzolsulfonyl)-phenol
    • Phenol, 3-chloro-4-[(4-nitrophenyl)sulfonyl]-
    • ACMC-20m5uf
    • AGN-PC-001RNH; CTK0G7344; 3-chloro-4-(4-nitro-benzenesulfonyl)-phenol; 3-Chlor-4-(4-nitro-benzolsulfonyl)-phenol; Phenol, 3-chloro-4-[(4-nitrophenyl)sulfonyl]-; ACMC-20m5uf;
    • DTXSID10561516
    • 3-Chloro-4-(4-nitrobenzene-1-sulfonyl)phenol
    • 102878-50-2
    • Inchi: 1S/C12H8ClNO5S/c13-11-7-9(15)3-6-12(11)20(18,19)10-4-1-8(2-5-10)14(16)17/h1-7,15H
    • InChI Key: JOGBKOJANAFKAP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)O

Computed Properties

  • Exact Mass: 312.98124
  • Monoisotopic Mass: 312.9811712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 97.51
  • LogP: 4.39060
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